Cas no 17075-14-8 (2-(Methylsulfonyl)pyridine)

• Product Name: 2-(Methylsulfonyl)pyridine
• CAS No: 17075-14-8
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 216312
• PubChem ID: 98667
• Update Time: 2025-06-08

2-(Methylsulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(methylsulfonyl)-
• 2-(METHYLSULFONYL)PYRIDINE
• 2-methylsulfonylpyridine
• 2-methanesulfonyl-pyridine
• 2-methylsulphonylpyridine
• 2-pyridyl methyl sulfone
• methyl 2-pyridyl sulfone
• methyl 2-pyridyl sulphone
• Pyridine,2-(methylsulfonyl)
• Q27290593
• NSC158294
• EN300-55146
• (methylsulfonyl)pyridine
• SCHEMBL323373
• FT-0686837
• DTXSID00168937
• UNII-U2J616S09T
• methylsulfonyl pyridine
• U2J616S09T
• NSC-158294
• AS-75686
• Pyridine, 2-(methylsulfonyl)-
• PCLKVJBRTCQNDU-UHFFFAOYSA-N
• Pyridine, 2-(methylsulfonly)-
• CS-0109324
• W-206006
• pyridyl methylsulfone
• 2-methanesulfonylpyridine
• D95595
• 3-ETHYL-2-METHYL-5-PHENYL-BENZOOXAZOL-3-IUMIODIDE
• 17075-14-8
• NSC 158294
• AKOS009343323
• MFCD11212372
• DTXCID1091428
• pyridine, 2-methylsulphonyl-
• DB-082430
• 2-(Methylsulfonyl)pyridine

• Inchi： 1S/C6H7NO2S/c1-10(8,9)6-4-2-3-5-7-6/h2-5H,1H3
• InChI Key： PCLKVJBRTCQNDU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 157.02000
• Monoisotopic Mass: 157.019749
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.263
• Boiling Point: 340.9°Cat760mmHg
• Flash Point: 160°C
• Refractive Index: 1.522
• PSA: 55.41000
• LogP: 1.56590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(Methylsulfonyl)pyridine

2-(Methylsulfonyl)pyridine (CAS No. 17075-14-8)

2-(Methylsulfonyl)pyridine, also known by its CAS registry number 17075-14-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with a methylsulfonyl group attached at the 2-position. The methylsulfonyl group, which is a sulfonic acid ester, imparts distinctive chemical and physical characteristics to the molecule, making it a valuable compound in various research and industrial contexts.

The molecular formula of 2-(Methylsulfonyl)pyridine is C8H9NO3S, and its molecular weight is approximately 193.2 g/mol. The compound exists as a white crystalline solid under standard conditions, with a melting point of around 130°C and a boiling point of approximately 360°C at standard pressure. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane, chloroform, and ethanol.

Recent studies have highlighted the potential of 2-(Methylsulfonyl)pyridine as a versatile building block in organic synthesis. Researchers have explored its use in the construction of bioactive molecules, including potential drug candidates for various therapeutic areas such as cancer, inflammation, and infectious diseases. The sulfonic acid ester group in this compound serves as an excellent leaving group, making it amenable to various substitution reactions that can lead to the formation of diverse derivatives.

In terms of pharmacological applications, 2-(Methylsulfonyl)pyridine has been investigated for its ability to modulate enzyme activity and interact with biological targets such as kinases and proteases. For instance, recent findings suggest that certain derivatives of this compound exhibit potent inhibitory activity against specific kinase enzymes involved in cancer cell proliferation and survival pathways.

The synthesis of 2-(Methylsulfonyl)pyridine typically involves the reaction of pyridine with methanesulfonyl chloride in the presence of a base such as pyridine or triethylamine. This reaction proceeds via nucleophilic substitution at the sulfur atom of methanesulfonyl chloride, leading to the formation of the desired product after purification.

In addition to its role in drug discovery, 2-(Methylsulfonyl)pyridine has also found applications in materials science and catalysis. Its ability to act as a ligand in transition metal complexes has been explored for use in catalytic processes such as olefin polymerization and oxidation reactions.

From an environmental standpoint, studies have been conducted to assess the biodegradability and ecotoxicity of 2-(Methylsulfonyl)pyridine. These studies indicate that while the compound exhibits moderate biodegradation under aerobic conditions, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 2-(Methylsulfonyl)pyridine (CAS No. 17075-14-8) is a multifaceted compound with promising applications across various scientific disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with therapeutic or industrial relevance.